Cas no 175203-49-3 (3-Benzyl-1-isopropyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbothioamide)

• Product Name: 3-Benzyl-1-isopropyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbothioamide
• CAS No: 175203-49-3
• MF: C₁₅H₁₇N₃O₂S
• MW: 303.379381895065
• MDL: MFCD00203982
• CID: 134051
• Update Time: 2025-05-27

3-Benzyl-1-isopropyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbothioamide,1,2,3,4-tetrahydro-1-(1-methylethyl)-2,4-dioxo-3-(phenylmethyl)-
• 3-Benzyl-1-isopropyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbothioamide
• 3-benzyl-2,4-dioxo-1-propan-2-ylpyrimidine-5-carbothioamide
• HMS555B07
• 3-BENZYL-1-ISOPROPYLURACIL-5-THIOCARBOXAMIDE
• 3-benzyl-2,4-dioxo-1-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carbothioamide

• MDL： MFCD00203982
• Inchi： 1S/C15H17N3O2S/c1-10(2)17-9-12(13(16)21)14(19)18(15(17)20)8-11-6-4-3-5-7-11/h3-7,9-10H,8H2,1-2H3,(H2,16,21)
• InChI Key： ZEFAEYFGHMWLLI-UHFFFAOYSA-N
• SMILES： S=C(C1C(N(CC2C=CC=CC=2)C(N(C=1)C(C)C)=O)=O)N

Computed Properties

• Exact Mass: 303.10400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4

Experimental Properties

• Melting Point: 173 °C
• PSA: 102.11000
• LogP: 1.97370

3-Benzyl-1-isopropyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbothioamide Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 3-Benzyl-1-isopropyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbothioamide

Comprehensive Overview of 3-Benzyl-1-isopropyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbothioamide (CAS No. 175203-49-3)

3-Benzyl-1-isopropyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbothioamide (CAS No. 175203-49-3) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the pyrimidine family, a class of organic compounds widely studied for their biological activities. The presence of both benzyl and isopropyl groups, along with a carbothioamide moiety, makes this molecule a versatile intermediate for synthesizing novel bioactive agents. Researchers are increasingly interested in its applications due to its unique structural features and potential interactions with biological targets.

The compound's CAS No. 175203-49-3 is a critical identifier for researchers and manufacturers, ensuring precise communication in scientific literature and regulatory documents. Its systematic name, 3-Benzyl-1-isopropyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbothioamide, highlights its complex structure, which includes a tetrahydropyrimidine core. This core is known for its role in medicinal chemistry, particularly in the development of antiviral, antibacterial, and anticancer agents. The carbothioamide group further enhances its reactivity, making it a valuable building block for drug discovery.

In recent years, the demand for pyrimidine derivatives has surged, driven by their applications in drug development and material science. A growing number of studies focus on optimizing the synthesis of 3-Benzyl-1-isopropyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbothioamide to improve yield and purity. Researchers are also exploring its potential as a precursor for small-molecule inhibitors, which are highly sought after in targeted therapy. The compound's ability to modulate enzyme activity makes it a promising candidate for treating metabolic disorders and inflammatory diseases.

From an industrial perspective, CAS No. 175203-49-3 is gaining attention for its role in green chemistry initiatives. Companies are investing in sustainable synthesis methods to reduce environmental impact while maintaining high efficiency. The compound's heterocyclic framework aligns with the principles of atom economy and reduced waste, making it an attractive option for eco-friendly production. Additionally, its stability under various conditions ensures compatibility with large-scale manufacturing processes.

The pharmacological profile of 3-Benzyl-1-isopropyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbothioamide is another area of active investigation. Preliminary studies suggest that it may exhibit antioxidant and neuroprotective properties, sparking interest in neurodegenerative disease research. Its thioamide group is particularly noteworthy, as it can form stable complexes with metal ions, potentially leading to applications in chelation therapy. These findings position the compound as a multifaceted tool for both therapeutic and diagnostic purposes.

In the context of AI-driven drug discovery, CAS No. 175203-49-3 has emerged as a subject of computational modeling studies. Machine learning algorithms are being employed to predict its interactions with various biological targets, accelerating the identification of lead compounds. This approach aligns with the growing trend of in silico screening, which reduces reliance on traditional trial-and-error methods. The compound's structural diversity makes it an ideal candidate for such advanced techniques.

For researchers seeking reliable sources of 3-Benzyl-1-isopropyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbothioamide, quality control is paramount. Reputable suppliers provide detailed analytical data, including HPLC, NMR, and mass spectrometry results, to ensure consistency and purity. The compound's stability under standard storage conditions further enhances its practicality for laboratory use. As interest in pyrimidine-based therapeutics continues to grow, this compound is poised to play a pivotal role in advancing scientific innovation.

In summary, 3-Benzyl-1-isopropyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbothioamide (CAS No. 175203-49-3) represents a compelling area of research with broad implications for medicine and industry. Its unique structure, combined with its potential applications in drug development and sustainable chemistry, makes it a valuable asset for scientists worldwide. As technology and methodologies evolve, this compound is likely to remain at the forefront of cutting-edge research.